N-(2-(dimethylamino)ethyl)-3-(methylthio)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-3-methylsulfanyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C19H20N4O3S2.ClH/c1-21(2)9-10-22(18(24)13-5-4-6-15(11-13)27-3)19-20-16-8-7-14(23(25)26)12-17(16)28-19;/h4-8,11-12H,9-10H2,1-3H3;1H
• InChI Key: YVPXKWOMZKKPRE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)[N+](=O)[O-])C(=O)C3=CC(=CC=C3)SC.Cl
• Molecular Formula: C19H21ClN4O3S2
• Molecular Weight: 453.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-3-(methylthio)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C19H21ClN4O3S2 and its molecular weight is 452.97. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

The synthesis and evaluation of benzimidazole derivatives, including compounds similar to N-(2-(dimethylamino)ethyl)-3-(methylthio)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide hydrochloride, have been studied for their antimicrobial properties. These compounds have shown promise as effective antimicrobial agents, contributing to the field of infectious disease treatment and control (Abdellatif et al., 2013).

Anti-inflammatory and Anti-tumor Activity

Compounds derived from similar chemical structures have been synthesized and tested for their anti-inflammatory and anti-tumor properties. This includes research on analogs with potential applications in cancer treatment and inflammation control (Lynch et al., 2006).

Antitumor Evaluation

Novel derivatives of benzothiazole, akin to the chemical structure , have been synthesized and assessed for their antitumor capabilities. These studies contribute significantly to the ongoing research in cancer therapy and drug development (Racané et al., 2006).

Corrosion Inhibition

Research on benzothiazole derivatives, which share similarities with the compound , has shown their effectiveness as corrosion inhibitors. This application is particularly valuable in industrial settings to protect metals from corrosion (Hu et al., 2016).

Antihypertensive α-Blocking Agents

Synthesis and reaction studies of thiosemicarbazides and triazoles, chemically related to this compound, have demonstrated potential as antihypertensive α-blocking agents. This highlights their importance in cardiovascular disease management and treatment (Abdel-Wahab et al., 2008).